Cas no 58903-81-4 (3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione
• CAS No: 58903-81-4
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 1070067
• PubChem ID: 422971
• Update Time: 2025-06-03

3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl-amino)-ethanol
• 2-(1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YLAMINO)-ETHANOL
• 2-[(1,1-dioxothiolan-3-yl)amino]ethanol
• 3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione
• AKOS000251446
• 2-[(1,1-dioxidotetrahydrothiophen-3-yl)amino]ethanol
• 3-[(2-hydroxyethyl)amino]-1lambda6-thiolane-1,1-dione
• 3-[(2-Hydroxyethyl)amino]-1lambda~6~-thiolane-1,1-dione
• 3-[(2-HYDROXYETHYL)AMINO]-1LAMBDA6-THIOLANE-11-DIONE
• 58903-81-4
• 3-((2-hydroxyethyl)amino)tetrahydrothiophene1,1-dioxide
• Oprea1_490050
• SDCCGMLS-0064709.P001
• CS-0231033
• 3-((2-hydroxyethyl)amino)tetrahydrothiophene 1,1-dioxide
• EN300-10673
• 2-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl-amino)-ethanol
• 2-[(1,1-dioxidotetrahydrothien-3-yl)amino]ethanol
• 2-[(1,1-dioxidotetrahydro-3-thienyl)amino]ethanol
• STK271727
• MFCD00456573
• 2-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ylamino)-ethanol
• 2-[(1,1-dioxidotetrahydrothien-3-yl) amino] ethanol
• SCHEMBL11201013
• AKOS016039539
• DTXSID90329712
• Oprea1_856505
• MPACUVIDHVFZBK-UHFFFAOYSA-N
• 2-(1,1-dioxo-tetrahydro-1-thiophen-3-ylamino)-ethanol
• ALBB-026181
• Ethanol, 2-[(tetrahydro-1,1-dioxido-3-thienyl)amino]-

• MDL： MFCD00456573
• Inchi： 1S/C6H13NO3S/c8-3-2-7-6-1-4-11(9,10)5-6/h6-8H,1-5H2
• InChI Key： MPACUVIDHVFZBK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCCO)(=O)=O

Computed Properties

• Exact Mass: 179.06200
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.78000
• LogP: 0.22710

3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-[(2-hydroxyethyl)amino]-1λ?-thiolane-1,1-dione

3-[(2-Hydroxyethyl)amino]-1λ^? -thiolane-1,1-dione (CAS No. 58903-81-4): A Comprehensive Overview

The compound 3-[(2-hydroxyethyl)amino]-1λ^? -thiolane-1,1-dione, identified by the CAS registry number 58903-81-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which are known for their versatile reactivity and structural diversity. The molecule features a thiolane ring system (a five-membered sulfur-containing ring) with two ketone groups at the 1-position and an amino group substituted at the 3-position, specifically attached to a hydroxyethyl chain. This structure endows the compound with distinctive chemical properties and functional group reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a variety of methodologies. One notable approach involves the cyclization of appropriate amino alcohols under controlled conditions to form the thiolane ring. For instance, researchers have employed nucleophilic attack mechanisms where the amino group acts as a nucleophile, attacking a suitable electrophilic sulfur center to form the five-membered ring structure. The hydroxyethyl chain introduces additional functionality, allowing for further chemical modifications and applications.

The structural features of 3-[(2-hydroxyethyl)amino]-1λ^? -thiolane-1,1-dione make it an interesting candidate for exploring its pharmacological properties. Recent studies have highlighted its potential as a precursor in drug design, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. The presence of both amino and hydroxyl groups provides opportunities for hydrogen bonding interactions, which are crucial in molecular recognition processes within biological systems.

In terms of physical properties, this compound exhibits a melting point range consistent with its molecular weight and functional group composition. Its solubility characteristics have been studied in various solvents, revealing moderate solubility in polar protic solvents such as water and ethanol, while showing limited solubility in non-polar solvents like hexane. These properties are essential considerations for its use in pharmaceutical formulations and chemical reactions.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which are critical for understanding its reactivity towards electrophiles and nucleophiles. These studies have revealed that the amino group plays a significant role in stabilizing reactive intermediates during chemical transformations.

From an industrial perspective, the synthesis of 3-[(2-hydroxyethyl)amino]-1λ^? -thiolane-1,1-dione has been optimized for scalability and cost-effectiveness. Green chemistry principles have been integrated into its production processes to minimize environmental impact. For example, catalytic systems using enzymes or transition metal catalysts have been explored to enhance reaction efficiency while reducing waste generation.

In conclusion, 3-[(2-hydroxyethyl)amino]-1λ^? -thiolane-1,1-dione (CAS No. 58903-81-4) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool in both academic research and industrial applications.